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Compound of Interest

Compound Name: PI-3065

Cat. No.: B1677771 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

selective PI3K p110δ inhibitor, PI-3065, in vitro.

Frequently Asked Questions (FAQs)
Q1: What is PI-3065 and what is its primary mechanism of action?

PI-3065 is a potent and selective inhibitor of the p110δ catalytic subunit of phosphoinositide 3-

kinase (PI3K).[1][2][3] Its mechanism of action involves blocking the PI3K/Akt/mTOR signaling

pathway, which is crucial for cell growth, proliferation, and survival.[4][5] PI-3065 exhibits high

selectivity for the p110δ isoform, making it a valuable tool for studying the specific roles of this

isoform in various cellular processes, particularly in immune cells and certain cancers.[4][6]

Q2: What are the recommended solvents for dissolving PI-3065?

PI-3065 is readily soluble in dimethyl sulfoxide (DMSO).[1][7][8][9] It is practically insoluble in

water and ethanol. For optimal results, it is crucial to use fresh, anhydrous (hygroscopic)

DMSO, as moisture can significantly reduce the solubility of the compound.[1][7]

Q3: What is the recommended final concentration of DMSO in my in vitro experiments?

To avoid solvent-induced cytotoxicity, the final concentration of DMSO in your cell culture

medium should be kept as low as possible, ideally below 0.5%.[10][11][12] For sensitive cell
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lines, a final DMSO concentration of 0.1% or lower is recommended.[10][11] It is essential to

include a vehicle control (media with the same final concentration of DMSO) in your

experiments to account for any potential effects of the solvent on cell viability and function.

Troubleshooting Guide: PI-3065 Solubility Issues
Issue 1: PI-3065 powder is not dissolving in DMSO.

Possible Cause: The DMSO may have absorbed moisture, reducing its solvating capacity.

The concentration may be too high for initial dissolution.

Solution:

Use a fresh, unopened vial of anhydrous, high-purity DMSO.[1][7]

Gentle warming of the solution to 37°C can aid dissolution.

Use of an ultrasonic bath can help break up any clumps and facilitate dissolution.[1][8]

Ensure you are not exceeding the maximum solubility limit (see Table 1).

Issue 2: Precipitate forms after diluting the PI-3065
DMSO stock solution into aqueous cell culture medium.

Possible Cause: PI-3065 is poorly soluble in aqueous solutions. The rapid change in solvent

polarity upon dilution can cause the compound to precipitate out of solution.

Solution:

Pre-warm the media: Ensure your cell culture medium is at 37°C before adding the PI-
3065 stock solution.[13]

Stepwise Dilution: Instead of adding the concentrated DMSO stock directly to the final

volume of media, perform a serial dilution. First, dilute the DMSO stock into a smaller

volume of pre-warmed media, vortex gently, and then add this intermediate dilution to the

rest of your media.
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Increase Final Volume: If possible, prepare a more dilute stock solution in DMSO so that a

larger volume can be added to the media, reducing the localized concentration shock.

Quickly Mix: After adding the PI-3065 stock to the media, mix the solution immediately and

thoroughly by gentle inversion or swirling to ensure rapid and uniform dispersion.

Consider Serum Content: If using serum-free media, the absence of proteins that can help

stabilize hydrophobic compounds may exacerbate precipitation. If your experimental

design allows, the presence of serum may aid in solubility.[13]

Quantitative Data Summary
Table 1: Solubility of PI-3065

Solvent Solubility Notes

DMSO 25 mg/mL to 100 mg/mL

Requires fresh, anhydrous

DMSO. Sonication may be

needed.[1][7][8][9]

Water < 0.1 mg/mL (Insoluble) [8]

Ethanol Insoluble

Table 2: In Vitro Inhibitory Activity of PI-3065

Target IC50

PI3K p110δ 5 nM - 15 nM

PI3K p110α 910 nM

PI3K p110β 600 nM

PI3K p110γ >10,000 nM

IC50 values are a measure of the concentration of a drug that is required for 50% inhibition in

vitro.[1][3]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM PI-3065 Stock
Solution in DMSO
Materials:

PI-3065 powder (Molecular Weight: 506.64 g/mol )

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Calculate the mass of PI-3065 required. For 1 mL of a 10 mM stock solution:

Mass (g) = 10 mmol/L * 1 L/1000 mL * 1 mL * 506.64 g/mol = 0.0050664 g = 5.07 mg

Weigh out 5.07 mg of PI-3065 powder and place it in a sterile microcentrifuge tube.

Add 1 mL of fresh, anhydrous DMSO to the tube.

Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved. If

dissolution is slow, use an ultrasonic bath for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C or -80°C for long-term stability.
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Protocol 2: Preparation of a 10 µM PI-3065 Working
Solution in Cell Culture Medium
Materials:

10 mM PI-3065 stock solution in DMSO

Pre-warmed (37°C) cell culture medium

Sterile conical tubes

Procedure:

Calculate the required volume of stock solution:

Using the formula M1V1 = M2V2:

M1 = 10 mM (stock concentration)

M2 = 10 µM = 0.01 mM (final concentration)

V2 = 10 mL (example final volume)

V1 = (M2 * V2) / M1 = (0.01 mM * 10 mL) / 10 mM = 0.01 mL = 10 µL

Calculate the final DMSO concentration:

(Volume of DMSO stock / Final volume of media) * 100%

(10 µL / 10,000 µL) * 100% = 0.1%

Add 9.99 mL of pre-warmed cell culture medium to a sterile conical tube.

Add 10 µL of the 10 mM PI-3065 DMSO stock solution to the medium.

Immediately cap the tube and mix by gentle inversion 3-5 times to ensure homogeneity and

prevent precipitation.

The 10 µM PI-3065 working solution is now ready for use in your cell-based assays.
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Caption: PI3K p110δ signaling pathway and the inhibitory action of PI-3065.
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Caption: Workflow for troubleshooting PI-3065 solubility issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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